Cas no 23785-52-6 (Phenol,2-amino-3,5-dimethyl-)

• Product Name: Phenol,2-amino-3,5-dimethyl-
• CAS No: 23785-52-6
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD09965946
• CID: 284568
• PubChem ID: 179403
• Update Time: 2025-04-19

Phenol,2-amino-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-amino-3,5-dimethyl-
• 2-amino-3,5-dimethylphenol
• YAA78552
• MFCD09965946
• SCHEMBL1185954
• 23785-52-6
• Phenol, 2-amino-3,5-dimethyl-
• 2-Amino-3.5-dimethyl-phenol
• DTXSID30946583
• CS-0137942
• AKOS006343319
• FD10652
• 3,5-Xylenol, 2-amino-
• AS-58865
• DB-227198

• MDL： MFCD09965946
• Inchi： 1S/C8H11NO/c1-5-3-6(2)8(9)7(10)4-5/h3-4,10H,9H2,1-2H3
• InChI Key： GQKCXAPXDGFMKF-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=CC(C)=C1N

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25